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Menazon is an organophosphate pesticide known for its specific action against aphids. According to a 1973

technical report, it was considered harmless to most other insect species and aphid predators, which

indicates a high degree of biological selectivity [1].

The toxicological data from that report is summarized below:

Parameter Value

Target Pest Aphids

Application Crops Fruit, vegetables (e.g., brussels sprouts, apples, strawberries)

Application Methods Soil treatment, seed treatment, foliar application

Acute Oral LD50 (female rats) 1950 mg/kg

Acute Dermal LD50 >2000 mg/kg

Specificity Note Harmless to most other insect species and aphid predators [1]

Analytical Method for Detection and Quantification

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 3 Tech Support

https://www.smolecule.com/products/s561684?utm_src=pdf-body
https://www.smolecule.com/products/s561684?utm_src=pdf-interest
https://www.smolecule.com/products/s561684?utm_src=pdf-body
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/4120140
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/4120140
https://www.smolecule.com/products/s561684?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


While not a "specificity test" in the biological sense, accurate chemical analysis is crucial for validating the

presence and concentration of Menazon in various samples. A 2022 study developed and validated a reliable

High-Performance Liquid Chromatography with Diode Array Detector (HPLC-DAD) method for

forensic detection of anticholinesterase pesticides, including Menazon [2].

The following diagram outlines the general workflow of this analytical protocol:
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The method was rigorously validated for parameters including [2]:

Linearity: Range of 25–500 μg/mL with correlation coefficients (r²) > 0.99.
Precision and Accuracy: Coefficient of variation (CV) and relative standard deviation were less than

15%.
Recovery: Analyte recovery ranged from 31% to 71%.

Selectivity: The method could distinguish Menazon from other common pesticides and matrix
interferences.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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